![molecular formula C10H10ClN3O2 B176722 Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate CAS No. 14714-18-2](/img/structure/B176722.png)
Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate
Overview
Description
Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate is a chemical compound with the molecular formula C10H10ClN3O2 . It has a molecular weight of 239.66 .
Synthesis Analysis
Imidazo[1,2-b]pyridazine derivatives, such as this compound, have been synthesized using various methods . These methods include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions .Molecular Structure Analysis
The molecular structure of this compound has been analyzed using X-ray diffraction (XRD) and density functional theory (DFT) calculations . The results were consistent with the experimental data .Chemical Reactions Analysis
The synthesis of imidazo[1,2-b]pyridazine derivatives involves various chemical reactions . These reactions have been well studied due to the importance of imidazo[1,2-b]pyridazine as a bioactive scaffold .Physical And Chemical Properties Analysis
This compound is a solid at ambient temperature . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Synthesis of Novel Compounds
Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate has been widely used as a starting material or intermediate in the synthesis of a variety of novel compounds. Notably, it has been involved in the synthesis of various derivatives of pyrimidine, pyridazine, and pyridine, showcasing its versatility in creating heterocyclic compounds. For instance, it was used in the synthesis of novel pyrimidine derivatives that showed antimicrobial properties (Farag et al., 2008), and in the synthesis of novel 3-aralkylthiomethylimidazo[1,2-b]pyridazine derivatives, some of which displayed significant antiviral activities (Galtier et al., 2003).
Chemical Transformations
The compound has been an essential substrate in various chemical transformations. Researchers have synthesized ethyl 2-formyl-9-methyl-9H-imidazo[1,2-a]benzimidazole-3-carboxylate, a compound that underwent further transformations to produce oxopyridazine derivatives, pyrimidine derivatives, and more, showing the chemical flexibility and usefulness of this class of compounds in organic synthesis (Kuzʼmenko et al., 2020).
Antimicrobial and Anticancer Activities
This compound derivatives have been tested for biological activities. Certain synthesized compounds utilizing this moiety have shown promising antimicrobial and anticancer activities. For instance, some derivatives exhibited potent activity against colon HCT-116 human cancer cell lines (Abdel-Motaal et al., 2020). Additionally, compounds containing this moiety have been evaluated for their antibacterial activities, with several compounds demonstrating high effectiveness against various bacterial strains (Azab et al., 2013).
Microwave-Assisted Synthesis
The utility of this compound in microwave-assisted synthesis has been explored to create novel compounds efficiently. This method has been utilized for rapid and efficient synthesis, indicating the compound's adaptability to modern synthetic methods (Jyothi & Madhavi, 2019).
Safety and Hazards
Future Directions
The imidazo[1,2-b]pyridazine scaffold, to which Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate belongs, provides a variety of bioactive molecules and is an important heterocyclic nucleus . Therefore, it is likely that future research will continue to explore new derivatives of imidazo[1,2-b]pyridazine for potential pharmaceutical applications .
Properties
IUPAC Name |
ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3O2/c1-3-16-10(15)9-6(2)12-8-5-4-7(11)13-14(8)9/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJHHQMWNFHWAFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1N=C(C=C2)Cl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10555758 | |
Record name | Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10555758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14714-18-2 | |
Record name | Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10555758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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